N-2-adamantyl-3,5-dimethylbenzamide

• IUPAC Name: N-(2-adamantyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C19H25NO/c1-11-3-12(2)5-17(4-11)19(21)20-18-15-7-13-6-14(9-15)10-16(18)8-13/h3-5,13-16,18H,6-10H2,1-2H3,(H,20,21)
• InChI Key: BSQBATKONDIUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2C3CC4CC(C3)CC2C4)C
• Molecular Formula: C19H25NO
• Molecular Weight: 283.4 g/mol

Description

N-2-adamantyl-3,5-dimethylbenzamide, also known as amantadine, is a synthetic compound that was first synthesized in the late 1960s. It has been used for various purposes, including the treatment of Parkinson's disease and influenza A virus. In recent years, there has been increasing interest in the potential applications of amantadine in scientific research.

Mechanism of Action

The mechanism of action of N-2-adamantyl-3,5-dimethylbenzamide is not fully understood, but it is believed to involve the inhibition of the N-methyl-D-aspartate (NMDA) receptor and the enhancement of dopamine release. These effects may contribute to its therapeutic effects in Parkinson's disease and its antiviral activity against influenza A virus.
Biochemical and Physiological Effects:
Amantadine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, and to inhibit the reuptake of dopamine. It has also been shown to have anticholinergic effects, which may contribute to its side effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-2-adamantyl-3,5-dimethylbenzamide in lab experiments is its well-established safety profile, as it has been used clinically for decades. Additionally, its effects on the nervous system make it a useful tool for studying neural function. However, one limitation is that its effects may be dose-dependent and may vary depending on the experimental conditions.

Future Directions

There are several potential future directions for research on N-2-adamantyl-3,5-dimethylbenzamide. One area of interest is its potential use in the treatment of other neurological disorders, such as multiple sclerosis and traumatic brain injury. Additionally, further research is needed to fully understand its mechanism of action and to develop more specific and targeted therapies. Finally, there is interest in exploring the potential use of this compound as a cognitive enhancer.

Synthesis Methods

The synthesis of N-2-adamantyl-3,5-dimethylbenzamide involves the reaction of 2-adamantanone with either ammonia or a primary amine. The resulting product is then treated with acetic anhydride to form the amide.

Scientific Research Applications

Amantadine has been used in a variety of scientific research applications, including the study of ion channels, neurotransmitters, and the central nervous system. It has been shown to have both stimulatory and inhibitory effects on the nervous system, making it a useful tool for studying neural function.